Cas no 2171705-89-6 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2171705-89-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5756790
• PubChem ID: 165538328
• Update Time: 2025-05-26

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1514925
• 1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopropane-1-carboxylic acid
• 2171705-89-6
• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-3-12-22(23(29)27-16-26(13-14-26)24(30)31)28-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,2-3,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XRACFWIGICUGDM-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid (CAS: 2171705-89-6)

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid (CAS: 2171705-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, is increasingly being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS), where its structural features enhance stability and facilitate efficient coupling reactions.

One of the key areas of investigation has been the compound's utility in the synthesis of cyclic peptides and peptidomimetics. Researchers have demonstrated that the cyclopropane ring in 2171705-89-6 imparts conformational rigidity, which is crucial for designing peptides with enhanced biological activity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of protease-resistant peptide inhibitors, showcasing its potential in addressing challenges related to peptide degradation in vivo.

In addition to its applications in peptide chemistry, 2171705-89-6 has been investigated for its role in prodrug design. The Fmoc group, a well-established protecting group in organic synthesis, allows for controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions. Recent work by a team at the University of Cambridge has explored its incorporation into linker systems for antibody-drug conjugates (ADCs), where it serves as a stable yet cleavable moiety, enabling targeted drug delivery with minimized off-target effects.

From a synthetic chemistry perspective, advancements in the scalable production of 2171705-89-6 have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents, addressing previous limitations in large-scale manufacturing. This development is particularly significant for industrial applications, where cost-effective and environmentally friendly synthesis methods are paramount.

Looking ahead, the versatility of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid positions it as a promising candidate for further exploration in drug discovery and bioconjugation. Ongoing research is expected to uncover new applications, particularly in the realms of personalized medicine and nanotechnology-based therapeutics. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between synthetic chemistry and biomedical innovation.